
An In-depth Technical Guide to Quinuclidine-4-
carbonitrile: Chemical Properties and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: quinuclidine-4-carbonitrile

Cat. No.: B058008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quinuclidine-4-carbonitrile, a key bicyclic amine derivative, is a compound of significant

interest in medicinal chemistry and drug discovery. Its rigid, cage-like structure and the

presence of a nitrile group at the 4-position impart unique physicochemical properties and

potential for diverse biological activities. This technical guide provides a comprehensive

overview of the chemical properties, structure, synthesis, and potential biological significance of

quinuclidine-4-carbonitrile, offering valuable insights for researchers and professionals in the

field.

Chemical Structure and Properties
Quinuclidine-4-carbonitrile, also known by its IUPAC name 1-azabicyclo[2.2.2]octane-4-

carbonitrile, possesses a distinctive bridged bicyclic system. The nitrogen atom at the

bridgehead position is a key feature, influencing the molecule's basicity and reactivity.
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Synthesis Workflow

Pyridine-4-carboxamide Alkylation with 2-chloroethanol

Reagents:
2-chloroethanol Hydrogenation

Product:
1-(2-hydroxyethyl)piperidine-4-carboxamide Dehydration with Thionyl Chloride

Product:
1-(2-chloroethyl)piperidine-4-carboxamide Cyclization

Product:
1-(2-chloroethyl)piperidine-4-carbonitrile Quinuclidine-4-carbonitrileFinal Product
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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